N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide

• Molecular Formula: C19H19Cl2N3O4S
• Molecular Weight: 456.3 g/mol
• IUPAC Name: N-[(E)-(5-chloro-2-methoxyphenyl)methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H19Cl2N3O4S/c1-28-18-9-6-15(21)11-13(18)12-22-23-19(25)17-3-2-10-24(17)29(26,27)16-7-4-14(20)5-8-16/h4-9,11-12,17H,2-3,10H2,1H3,(H,23,25)/b22-12+
• InChI Key: RBEQUMOFVVMNAC-WSDLNYQXSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Cl)/C=N/NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• SMILES: COC1=C(C=C(C=C1)Cl)C=NNC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl

Description

N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide, also known as CMSPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, tumor growth, and glucose metabolism. N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to inhibit the expression of COX-2, a key enzyme involved in inflammation, and to activate AMPK, a signaling pathway involved in glucose metabolism.
Biochemical and Physiological Effects:
N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been shown to exhibit significant anti-inflammatory and anti-tumor activities in various in vitro and in vivo models. It has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models. N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is its versatility in terms of its potential applications. It can be used in various in vitro and in vivo models to study its anti-inflammatory, anti-tumor, and anti-diabetic activities. However, one of the limitations of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the product. Another area of research is the investigation of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide's potential use as a drug delivery system for various drugs. Additionally, further studies are needed to fully understand the mechanism of action of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide and to identify its potential therapeutic targets.

Synthesis Methods

The synthesis of N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide involves the reaction between 5-chloro-2-methoxybenzaldehyde and 4-chlorobenzenesulfonyl hydrazide, followed by cyclization with pyrrolidine. The reaction is carried out under controlled conditions to ensure high yield and purity of the product.

Scientific Research Applications

N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit significant anti-inflammatory, anti-tumor, and anti-diabetic activities. N'-(5-chloro-2-methoxybenzylidene)-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide has also been investigated for its potential use as a drug delivery system for various drugs.